N-(4-fluorophenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-(4-methoxyphenyl)sulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C18H20FN3O4S/c1-26-16-6-8-17(9-7-16)27(24,25)22-12-10-21(11-13-22)18(23)20-15-4-2-14(19)3-5-15/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key: KLIAQOLIIUAYBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O4S
• Molecular Weight: 393.4 g/mol

Description

N-(4-fluorophenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide, also known as TAK-659, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TAK-659 is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in B-cell signaling.

Scientific Research Applications

Computational Chemistry and Molecular Modeling

Molecular Docking Studies:: Scientists can use computational methods to predict how “AKOS003356343” interacts with target proteins. Molecular docking simulations could reveal potential binding sites and guide drug design.

Quantum Mechanics Calculations:: Researchers might perform quantum mechanics calculations to understand its electronic properties, stability, and reactivity. Such insights aid in rational drug design.